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Compound of Interest

Compound Name: 1-lodocyclohexene

Cat. No.: B092552

For Immediate Reference: Key Safety and Handling Information for 1-lodocyclohexene

Researchers and drug development professionals require immediate and precise safety
protocols to ensure a secure laboratory environment. This document provides essential
information for the safe handling, storage, and disposal of 1-lodocyclohexene, a combustible
and hazardous chemical. Adherence to these guidelines is critical to mitigate risks and ensure
operational integrity.

Hazard Identification and Classification

1-lodocyclohexene is classified as a hazardous substance with multiple risk factors. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following classifications[1]:

o Flammable Liquids: Category 4 (Combustible liquid)[1]

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[1]

o Acute Toxicity (Dermal): Category 4 (Harmful in contact with skin)[1]
o Acute Toxicity (Inhalation): Category 4 (Harmful if inhaled)[1]

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

e Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[1]
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[1]

Hazard Pictograms:

laalt text

Signal Word: Warning[1]

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 1-
lodocyclohexene is fundamental for safe handling. While a specific Safety Data Sheet (SDS)
for 1-lodocyclohexene with all physical constants is not readily available, data for the closely
related compound, lodocyclohexane, provides valuable guidance.

Property Value Source
Molecular Formula CeHoal [1]
Molecular Weight 208.04 g/mol [1]

80-81 °C at 20 mmHg (for

Boiling Point
lodocyclohexane)

_ 71 °C (160 °F) (for
Flash Point [2]
lodocyclohexane)

1.624 g/mL at 25 °C (for

Specific Gravity

lodocyclohexane)

Colorless to slightly reddish-
Appearance yellow liquid (for [2]

lodocyclohexane)

Soluble in ethanol, ether, and
Solubility acetone. Insoluble in water. [2]

(for lodocyclohexane)

Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following PPE should be utilized when handling 1-lodocyclohexene:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene or Nitrile).

Prevents skin contact, which
can be harmful and cause
irritation. It is crucial to inspect
gloves for any signs of
degradation or puncture before

use.

Skin and Body Protection

A flame-retardant lab coat
worn over long-sleeved

clothing and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

Minimizes the inhalation of
harmful vapors that can cause

respiratory irritation.

Operational Plan: Handling and Storage Protocol

A systematic approach to handling and storing 1-lodocyclohexene is essential for maintaining

a safe laboratory environment.

Handling Protocol:

e Preparation:

o Ensure a chemical fume hood is operational and accessible.
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o Verify the availability and functionality of an emergency eyewash station and safety
shower.

o Assemble all necessary PPE and ensure it is in good condition.

o Have spill control materials readily available.

» Dispensing and Use:

o

Conduct all work with 1-lodocyclohexene inside a certified chemical fume hood.

[¢]

Avoid direct contact with skin, eyes, and clothing.

[¢]

Keep the container tightly closed when not in use.

[e]

Use the smallest quantity of the chemical necessary for the experiment.

o

Ground and bond containers when transferring material to prevent static discharge.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.
o Decontaminate all work surfaces and equipment used.

o Properly dispose of any contaminated PPE.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store separately from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is 2-8°C.[3]

Disposal Plan
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Proper disposal of 1-lodocyclohexene and any associated contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o 1-lodocyclohexene waste must be disposed of as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.

o Contact a licensed professional waste disposal service for pickup and disposal.[3]
e Contaminated Materials:

o Any materials, such as gloves, absorbent pads, and labware, that come into contact with
1-lodocyclohexene should be treated as hazardous waste.

o Dispose of these materials in the same manner as the chemical waste.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario First Aid and Spill Response

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[3]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation develops or persists.[3]

Move the exposed person to fresh air. If not
) breathing, give artificial respiration. If breathing
Inhalation o ] ) ] )
is difficult, give oxygen. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[3]

Evacuate the area. Remove all sources of
ignition. Ventilate the area. Wear appropriate
PPE. Absorb the spill with an inert, non-

Spill combustible material (e.g., sand, earth,
vermiculite). Collect the absorbed material and
place it in a sealed container for disposal as

hazardous waste.

Experimental Workflow

The following diagram illustrates the logical workflow for safely handling 1-lodocyclohexene in
a laboratory setting.
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Caption: Workflow for Safe Handling of 1-lodocyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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